Cas no 117428-13-4 (Benzeneacetic acid, a-(methoxymethylene)-2-[[3-(trifluoromethyl)phenoxy]methyl]-,methyl ester, (E)- (9CI))

• Product Name: Benzeneacetic acid, a-(methoxymethylene)-2-[[3-(trifluoromethyl)phenoxy]methyl]-,methyl ester, (E)- (9CI)
• CAS No: 117428-13-4
• MF: C₁₉H₁₇F₃O₄
• MW: 366.331096410751
• CID: 150335
• PubChem ID: 5472620
• Update Time: 2025-04-19

Benzeneacetic acid, a-(methoxymethylene)-2-[[3-(trifluoromethyl)phenoxy]methyl]-,methyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(methoxymethylene)-2-[[3-(trifluoromethyl)phenoxy]methyl]-,methyl ester, (E)- (9CI)
• methyl (E)-3-methoxy-2-[2-[[3-(trifluoromethyl)phenoxy]methyl]phenyl]prop-2-enoate
• (E)-2-[3-(trifluoromethyl)phenoxymethyl]phenyl-3-methoxyprop enoate
• AC1NV89W
• NSC720481
• NSC-720481
• DTXSID20420226
• CHEMBL1987037
• SCHEMBL15315953
• 117428-13-4
• HHJMPMZMPDRRHS-SFQUDFHCSA-N

• Inchi： 1S/C19H17F3O4/c1-24-12-17(18(23)25-2)16-9-4-3-6-13(16)11-26-15-8-5-7-14(10-15)19(20,21)22/h3-10,12H,11H2,1-2H3/b17-12+
• InChI Key： HHJMPMZMPDRRHS-SFQUDFHCSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC1C=CC=CC=1/C(=C\OC)/C(=O)OC)(F)F

Computed Properties

• Exact Mass: 366.10791
• Monoisotopic Mass: 366.107894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 4.3

Experimental Properties

• Density: 1.242
• Boiling Point: 459.8°C at 760 mmHg
• Flash Point: 223.6°C
• Refractive Index: 1.52
• PSA: 44.76
• LogP: 4.44470